N-(4-sec-butylphenyl)-4-propyl-1-piperazinecarboxamide

• IUPAC Name: N-(4-butan-2-ylphenyl)-4-propylpiperazine-1-carboxamide
• InChI: InChI=1S/C18H29N3O/c1-4-10-20-11-13-21(14-12-20)18(22)19-17-8-6-16(7-9-17)15(3)5-2/h6-9,15H,4-5,10-14H2,1-3H3,(H,19,22)
• InChI Key: XZPBRIBOWWZQMC-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCN(CC1)C(=O)NC2=CC=C(C=C2)C(C)CC
• Molecular Formula: C18H29N3O
• Molecular Weight: 303.4 g/mol

Description

The description of a compound typically includes its chemical name, molecular formula, and structural formula. It may also include information about its physical appearance (e.g., color, state of matter) and any distinctive odors.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the compound. The synthesis analysis would include the starting materials, the reaction conditions (e.g., temperature, pressure, catalyst), and the yield of the product.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques, such as nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and X-ray crystallography.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This could include reactions with various reagents, stability under different conditions, and its behavior under various types of chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility in various solvents, and its chemical stability. These properties can be determined using various experimental techniques.

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This could involve studying its interaction with biological macromolecules (e.g., proteins, DNA), its effect on cellular processes, and its overall effect on an organism.

Safety and Hazards

The safety and hazards associated with a compound are typically determined through toxicological studies. This could include determining its LD50 (the dose that is lethal to 50% of a population), its potential for causing cancer (carcinogenicity), and its potential for causing birth defects (teratogenicity).

Future Directions

Future directions could involve further studies to fully understand the compound’s properties, potential uses, and safety. This could also involve the development of new synthesis methods, or the discovery of new reactions that the compound can undergo.